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Get Quote

An In-Depth Technical Guide to 4-Bromo-2,5-dichlorophenyl chloroformate

CAS Number: 1697701-09-9

Abstract
This technical guide provides a comprehensive overview of 4-Bromo-2,5-dichlorophenyl
chloroformate, a halogenated aromatic chloroformate ester. While specific applications of this

compound are not widely documented in public literature, its structural motifs suggest

significant potential as an intermediate in the synthesis of complex organic molecules,

particularly in the fields of agrochemicals and pharmaceuticals. This guide will cover the

synthesis of its key precursor, its expected reactivity based on the principles of physical organic

chemistry, and potential applications derived from analogous structures. Furthermore, this

document provides detailed safety and handling protocols, essential for the safe management

of this reactive chemical species. We will explore the synthesis of the crucial precursor, 4-

bromo-2,5-dichlorophenol, and the subsequent phosgenation to yield the title compound. The

reactivity of the chloroformate functional group will be discussed in the context of its utility in

introducing the 4-bromo-2,5-dichlorophenoxycarbonyl moiety to a variety of nucleophiles.
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Chemical and Physical Properties
A summary of the key chemical and physical properties of 4-Bromo-2,5-dichlorophenyl
chloroformate is presented in the table below. These properties are critical for its handling,

storage, and application in synthetic chemistry.

Property Value Source

CAS Number 1697701-09-9 [1]

Molecular Formula C₇H₂BrCl₃O₂ [1]

Molecular Weight 304.35 g/mol [1]

IUPAC Name
4-bromo-2,5-dichlorophenyl

carbonochloridate
N/A

Appearance Expected to be a solid or liquid
Inferred from related

compounds

Boiling Point Not available N/A

Melting Point Not available N/A

Solubility
Expected to be soluble in

common organic solvents

Inferred from related

compounds

Synthesis and Mechanism
The synthesis of 4-Bromo-2,5-dichlorophenyl chloroformate is anticipated to be a two-step

process, beginning with the synthesis of its phenolic precursor, 4-bromo-2,5-dichlorophenol.

Synthesis of 4-Bromo-2,5-dichlorophenol
The synthesis of 4-bromo-2,5-dichlorophenol can be achieved through the bromination of 2,5-

dichlorophenol. A high-yield process is described in the patent literature, which minimizes the

formation of isomeric impurities.[2][3]

Reaction Scheme:
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Synthesis of 4-Bromo-2,5-dichlorophenol

2,5-Dichlorophenol

+

Bromine (Br₂)

Triethylamine HCl (catalyst) Catalyst

Chlorobenzene (solvent) Solvent

4-Bromo-2,5-dichlorophenol

Click to download full resolution via product page

A schematic for the synthesis of the key precursor.

Experimental Protocol:

Dissolve 2,5-dichlorophenol (1.0 eq) in chlorobenzene.

Add a catalytic amount of triethylamine hydrochloride (e.g., 0.06 eq).

Cool the reaction mixture to 5-8°C.

Slowly add bromine (1.0 eq) over a period of 3 hours, maintaining the temperature.

After the addition is complete, allow the reaction to warm to room temperature and stir for an

additional hour.

The solvent is then removed under reduced pressure to yield the crude product. This

process has been reported to yield 4-bromo-2,5-dichlorophenol in high purity (around 94%)
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and excellent yield (approximately 98%).[2][3]

Synthesis of 4-Bromo-2,5-dichlorophenyl chloroformate
The conversion of the synthesized 4-bromo-2,5-dichlorophenol to the corresponding

chloroformate is typically achieved by reaction with phosgene or a phosgene equivalent.[4] This

is a standard method for the preparation of chloroformates from phenols.[5]

Reaction Scheme:

Synthesis of 4-Bromo-2,5-dichlorophenyl chloroformate

4-Bromo-2,5-dichlorophenol

+

Phosgene (COCl₂)

Base (e.g., Pyridine) HCl Scavenger

Inert Solvent (e.g., Toluene)

4-Bromo-2,5-dichlorophenyl chloroformate

Click to download full resolution via product page

The final step in the synthesis of the title compound.

Experimental Protocol (General):

Dissolve 4-bromo-2,5-dichlorophenol (1.0 eq) in an inert solvent such as toluene.
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In the presence of a suitable base to act as an HCl scavenger (e.g., pyridine), introduce

phosgene (or a phosgene equivalent like triphosgene) at a controlled temperature.

The reaction is typically monitored by TLC or GC for the disappearance of the starting

phenol.

Upon completion, the reaction mixture is worked up to remove the base hydrochloride salt

and any excess phosgene.

Purification is typically achieved by distillation or chromatography.

Reactivity and Mechanistic Insights
The reactivity of 4-Bromo-2,5-dichlorophenyl chloroformate is dominated by the electrophilic

nature of the carbonyl carbon in the chloroformate group. This makes it susceptible to

nucleophilic attack, leading to the formation of carbamates, carbonates, and other derivatives.

Nucleophilic Acyl Substitution
Aryl chloroformates react with a wide range of nucleophiles, such as amines, alcohols, and

thiols, via a nucleophilic acyl substitution mechanism.[6][7] The reaction generally proceeds

through a tetrahedral intermediate.

General Reaction Mechanism:

The general mechanism of reaction for chloroformates.

The rate of this reaction is influenced by the nature of the nucleophile and the substitution

pattern on the aromatic ring.[6] The electron-withdrawing chlorine atoms on the phenyl ring of

4-Bromo-2,5-dichlorophenyl chloroformate are expected to enhance the electrophilicity of

the carbonyl carbon, making it more reactive towards nucleophiles compared to unsubstituted

phenyl chloroformate.

Potential Applications in Research and
Development
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While specific applications for 4-Bromo-2,5-dichlorophenyl chloroformate are not

extensively reported, its structure suggests utility in several areas of chemical synthesis.

Agrochemical Synthesis
The 4-bromo-2-chlorophenyl moiety is a key structural feature in the insecticide profenofos.[8]

The synthesis of profenofos and related organophosphate pesticides often involves the

reaction of a substituted phenol with a phosphoryl chloride. Therefore, 4-Bromo-2,5-
dichlorophenyl chloroformate could serve as a valuable intermediate for the synthesis of

novel agrochemicals.

Pharmaceutical and Drug Discovery
Halogenated aromatic compounds are prevalent in many active pharmaceutical ingredients

(APIs). The bromine and chlorine atoms on the phenyl ring of 4-Bromo-2,5-dichlorophenyl
chloroformate can influence the pharmacokinetic and pharmacodynamic properties of a

molecule.[9] The chloroformate group provides a reactive handle to link this halogenated

scaffold to various pharmacophores, enabling the synthesis of new chemical entities for drug

discovery programs.

Safety and Handling
4-Bromo-2,5-dichlorophenyl chloroformate is expected to be a hazardous substance and

should be handled with extreme care by trained personnel in a well-ventilated chemical fume

hood. The following safety precautions are based on the known hazards of related

chloroformates and halogenated aromatic compounds.[10][11][12]

Hazard Identification:

Acute Toxicity: Likely to be toxic if swallowed, in contact with skin, or if inhaled.

Skin Corrosion/Irritation: Expected to cause severe skin burns.

Eye Damage/Irritation: Expected to cause serious eye damage.

Moisture Sensitivity: Reacts with water and moisture to produce hydrochloric acid.

Personal Protective Equipment (PPE):
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Eye/Face Protection: Wear chemical safety goggles and a face shield.

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile or neoprene), a lab coat, and

closed-toe shoes.

Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge for

organic vapors and acid gases if working outside of a fume hood or if there is a risk of

inhalation.

Handling and Storage:

Handle only in a chemical fume hood.

Keep container tightly closed in a dry and well-ventilated place.

Store in a cool, dry place away from incompatible materials such as water, strong bases, and

oxidizing agents.

First Aid Measures:

Inhalation: Move to fresh air. If breathing is difficult, give oxygen. Seek immediate medical

attention.

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Spectroscopic Data (Predicted)
While experimental spectroscopic data for 4-Bromo-2,5-dichlorophenyl chloroformate is not

readily available, the following are expected characteristic signals based on its structure and

data from analogous compounds.
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¹H NMR (CDCl₃): Two singlets or two doublets in the aromatic region (δ 7.0-8.0 ppm),

corresponding to the two aromatic protons. The exact chemical shifts and coupling constants

will depend on the electronic environment created by the halogen and chloroformate

substituents.

¹³C NMR (CDCl₃): A carbonyl carbon signal for the chloroformate group is expected in the

range of δ 150-160 ppm. Several signals in the aromatic region (δ 120-150 ppm)

corresponding to the substituted phenyl ring.

IR (KBr or neat): A strong characteristic absorption band for the C=O stretch of the

chloroformate group is expected in the region of 1750-1790 cm⁻¹.[13][14][15]

Mass Spectrometry (EI): The mass spectrum would be expected to show a molecular ion peak

(M⁺) and fragment ions corresponding to the loss of chlorine and the chloroformate group. The

isotopic pattern of bromine (¹⁹Br/⁸¹Br ≈ 1:1) and chlorine (³⁵Cl/³⁷Cl ≈ 3:1) would be a key feature

in identifying the molecular ion and fragments.

Conclusion
4-Bromo-2,5-dichlorophenyl chloroformate is a reactive chemical intermediate with

significant potential in synthetic organic chemistry. Its preparation from readily available starting

materials and its predictable reactivity make it a valuable tool for the introduction of the 4-

bromo-2,5-dichlorophenoxycarbonyl group into a variety of molecules. While its direct

applications are yet to be widely explored, its structural relationship to key agrochemical and

pharmaceutical building blocks suggests a promising future in these and other areas of

chemical research and development. Due to its expected hazardous nature, strict adherence to

safety protocols is paramount when handling this compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 12 Tech Support

https://pubs.rsc.org/en/content/articlelanding/1995/p2/p29950002263/unauth
https://pubs.rsc.org/en/content/articlelanding/1995/p2/p29950002263/unauth
https://www.benchchem.com/pdf/Applications_of_4_Bromo_1_2_dichlorobenzene_and_its_Analogs_in_Agrochemical_Synthesis_A_Focus_on_the_Insecticide_Profenofos.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC12054756/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12054756/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12054756/
https://www.spectrumchemical.com/media/sds/B1426_AGHS.pdf
https://www.fishersci.com/store/msds?partNumber=AC430150010&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://pubs.aip.org/aip/jcp/article-pdf/59/11/5868/18888749/5868_1_online.pdf
https://m.chemicalbook.com/SpectrumEN_108-23-6_IR1.htm
https://www.osti.gov/biblio/4312172
https://www.osti.gov/biblio/4312172
https://www.benchchem.com/product/b13233767/docs#4-bromo-2-5-dichlorophenyl-chloroformate-cas-number
https://www.benchchem.com/product/b13233767/docs#4-bromo-2-5-dichlorophenyl-chloroformate-cas-number
https://www.benchchem.com/product/b13233767/docs#4-bromo-2-5-dichlorophenyl-chloroformate-cas-number
https://www.benchchem.com/product/b13233767/docs#4-bromo-2-5-dichlorophenyl-chloroformate-cas-number
https://www.benchchem.com/product/b13233767?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13233767?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13233767?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

